Cas no 5714-12-5 (2-phenylethyl 4-(2-chlorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate)

2-phenylethyl 4-(2-chlorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate structure
5714-12-5 structure
Product Name:2-phenylethyl 4-(2-chlorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate
CAS No:5714-12-5
MF:C6H2N4O4
MW:194.104480266571
CID:946530
PubChem ID:313608
Update Time:2025-04-19

2-phenylethyl 4-(2-chlorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-phenylethyl 4-(2-chlorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate
    • 4,5-Furoxano-benzofuran (asym)
    • benzo(1,2-c:3,4-c')bis(1,2,5)oxadiazole-1,6-dioxide
    • Benzo[1,2-c,3,4-c']bis[1,2,5]oxadiazol-1,6-dioxid
    • benzo[1,2-c,3,4-c']bis[1,2,5]oxadiazole 1(or 3),6-dioxide
    • benzo[1,2-c,3,4-c']bis[1,2,5]oxadiazole 1,6-dioxide
    • benzo[1,2-c,3,4-c']bis-[1,2,5]oxadiazole-1,6-dioxide
    • Benzo< 1.2-c> < 3.4-c> difuroxan
    • R9H8L243TC
    • 3,8-dioxido-[1,2,5]oxadiazolo[3,4-g][2,1,3]benzoxadiazole-3,8-diium
    • DS-012158
    • 5714-12-5
    • NSC-228139
    • Benzo[1,4-c']bis[1,2,5]oxadiazole, 1,6-dioxide
    • Benzo[1,4-c']bis[1,2,5]oxadiazole, 3,8-dioxide
    • NSC228139
    • phenethyl 4-(2-chlorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate
    • Furoxanobenzofuroxan
    • Benzo(1,2-c:3,4-c')bis(1,2,5)oxadiazole, 3,8-dioxide
    • Inchi: 1S/C6H2N4O4/c11-9-4-2-1-3-6(5(4)8-14-9)10(12)13-7-3/h1-2H
    • InChI Key: FEIJYIVWKGWTHQ-UHFFFAOYSA-N
    • SMILES: O1N=C2C(C=CC3C2=[N+]([O-])ON=3)=[N+]1[O-]

Computed Properties

  • Exact Mass: 527.1865
  • Monoisotopic Mass: 194.00760456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • PSA: 64.63
  • LogP: 0.82600

2-phenylethyl 4-(2-chlorophenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate Related Literature

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen